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Introduction

Octan-4-amine is a simple aliphatic amine.[1][2][3] While its primary applications appear to be

in chemical synthesis, its structural similarity to biogenic amines warrants an investigation into

its potential biological activity. This guide provides a summary of the known physicochemical

properties of Octan-4-amine. Due to a lack of published biological data for Octan-4-amine,

this report uses the well-characterized biogenic amine, Octopamine, as a comparative example

to illustrate the types of experimental data and signaling pathways relevant to the functional

analysis of such molecules. Octopamine is a crucial neurotransmitter and neuromodulator in

invertebrates, analogous to norepinephrine in vertebrates, and is involved in a multitude of

physiological processes.[4][5]

Physicochemical Properties of Octan-4-amine
The known properties of Octan-4-amine are summarized below. This data is essential for its

handling, formulation, and use in experimental settings.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3213392?utm_src=pdf-interest
https://www.benchchem.com/product/b3213392?utm_src=pdf-body
https://www.youtube.com/watch?v=anI3J3FJ6q8
https://www.merckmillipore.com/MY/en/product/Receptor-Binding-Assays,MM_NF-C7747
https://www.jneurosci.org/content/18/10/3650
https://www.benchchem.com/product/b3213392?utm_src=pdf-body
https://www.benchchem.com/product/b3213392?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_GPCR_Experiments.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2893246/
https://www.benchchem.com/product/b3213392?utm_src=pdf-body
https://www.benchchem.com/product/b3213392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3213392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₈H₁₉N PubChem[2]

Molecular Weight 129.24 g/mol PubChem[2]

IUPAC Name octan-4-amine PubChem[2]

CAS Number 1117-33-5 CymitQuimica[3]

Appearance Colorless to pale yellow liquid CymitQuimica[1]

Odor Distinct amine odor CymitQuimica[1]

Solubility
Soluble in organic solvents,

limited solubility in water
CymitQuimica[1]

Comparative Biological Activity: Octopamine
Octopamine's biological functions are mediated primarily through G-protein coupled receptors

(GPCRs). Its activity is pleiotropic, affecting behavior, metabolism, and learning and memory in

invertebrates.

Biological Process Effect of Octopamine Organism(s)

Behavior
Regulates aggression, flight,

and egg-laying.[4]
Insects

Metabolism

Mobilizes fat stores and

regulates energy metabolism.

[5]

Invertebrates

Learning & Memory
Plays a significant role in

associative learning.[4]
Honey Bee

Neuronal Function

Acts as a neurotransmitter,

neuromodulator, and

neurohormone.[6]

Invertebrates

Signaling Pathway of Octopamine
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Octopamine receptors, upon activation, can trigger multiple downstream signaling cascades. A

common pathway involves the activation of Gq proteins, leading to an increase in intracellular

calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3213392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

